Cas no 151417-48-0 (3,4-dimethyl-1H-Pyrrole-2-methanol)

3,4-dimethyl-1H-Pyrrole-2-methanol structure
151417-48-0 structure
Product Name:3,4-dimethyl-1H-Pyrrole-2-methanol
CAS No:151417-48-0
MF:C7H11NO
MW:125.168341875076
CID:99537
PubChem ID:11194333
Update Time:2025-04-18

3,4-dimethyl-1H-Pyrrole-2-methanol Chemical and Physical Properties

Names and Identifiers

    • 3,4-dimethyl-1H-Pyrrole-2-methanol
    • 1H-Pyrrole-2-methanol,3,4-dimethyl-
    • 1H-Pyrrole-2-methanol,3,4-dimethyl-(9CI)
    • 151417-48-0
    • (3,4-dimethyl-1H-pyrrol-2-yl)methanol
    • 1H-Pyrrole-2-methanol, 3,4-dimethyl-
    • AKOS006358313
    • 2-hydroxymethyl-3,4-dimethylpyrrole
    • DB-279893
    • Inchi: 1S/C7H11NO/c1-5-3-8-7(4-9)6(5)2/h3,8-9H,4H2,1-2H3
    • InChI Key: OQDSEJGEJBQLAB-UHFFFAOYSA-N
    • SMILES: OCC1=C(C)C(C)=CN1

Computed Properties

  • Exact Mass: 125.084063974g/mol
  • Monoisotopic Mass: 125.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 94.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 36Ų

3,4-dimethyl-1H-Pyrrole-2-methanol Related Literature

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